N-(Benzylcarbamoyl)-P,P-diphenylphosphinic amide

• CAS No.: 6779-21-1
• Molecular Formula: C20H19N2O2P
• Molecular Weight: 350.3 g/mol
• IUPAC Name: 1-benzyl-3-diphenylphosphorylurea
• InChI: InChI=1S/C20H19N2O2P/c23-20(21-16-17-10-4-1-5-11-17)22-25(24,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15H,16H2,(H2,21,22,23,24)
• InChI Key: HLBOZWJOYUJWTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NP(=O)(C2=CC=CC=C2)C3=CC=CC=C3

Description

N-(Benzylcarbamoyl)-P,P-diphenylphosphinic amide is an organic compound that belongs to the class of amides This compound is characterized by the presence of a benzylcarbamoyl group attached to a diphenylphosphinic amide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(Benzylcarbamoyl)-P,P-diphenylphosphinic amide typically involves the reaction of benzylamine with diphenylphosphinic chloride in the presence of a base such as triethylamine. The reaction is carried out in an inert solvent like dichloromethane at low temperatures to prevent side reactions. The general reaction scheme is as follows:

$$\text{Ph}_2P(O)Cl + \text{C}_6H_5CH_2NH_2 \rightarrow \text{Ph}_2P(O)NH\text{C(O)CH}_2\text{C}_6H_5$$Ph2​P(O)Cl+C6​H5​CH2​NH2​→Ph2​P(O)NHC(O)CH2​C6​H5​